Cas no 2138198-24-8 (Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate)
Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- 2138198-24-8
- sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate
- EN300-724156
- Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate
-
- Inchi: 1S/C10H12O5S.Na/c1-14-6-7-3-8(10(11)15-2)5-9(4-7)16(12)13;/h3-5H,6H2,1-2H3,(H,12,13);/q;+1/p-1
- InChI Key: PGANSYZTGXCIER-UHFFFAOYSA-M
- SMILES: S(C1C=C(C(=O)OC)C=C(COC)C=1)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 266.02248890g/mol
- Monoisotopic Mass: 266.02248890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 273
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.9Ų
Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-724156-0.05g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 0.05g |
$924.0 | 2025-03-12 | |
| Enamine | EN300-724156-0.1g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 0.1g |
$968.0 | 2025-03-12 | |
| Enamine | EN300-724156-0.25g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 0.25g |
$1012.0 | 2025-03-12 | |
| Enamine | EN300-724156-0.5g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 0.5g |
$1056.0 | 2025-03-12 | |
| Enamine | EN300-724156-1.0g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 1.0g |
$1100.0 | 2025-03-12 | |
| Enamine | EN300-724156-2.5g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 2.5g |
$2155.0 | 2025-03-12 | |
| Enamine | EN300-724156-5.0g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 5.0g |
$3189.0 | 2025-03-12 | |
| Enamine | EN300-724156-10.0g |
sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate |
2138198-24-8 | 95.0% | 10.0g |
$4729.0 | 2025-03-12 |
Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate
Introduction to Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate (CAS No. 2138198-24-8)
Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate, identified by its CAS number 2138198-24-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique sulfinate functional group combined with ester and ether moieties, presents a versatile platform for the development of innovative therapeutic agents. The structural peculiarities of this molecule make it particularly intriguing for researchers exploring novel synthetic pathways and pharmacological applications.
The sulfinate group in Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate plays a crucial role in its reactivity and potential biological activity. Sulfinate derivatives are known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in drug synthesis. The presence of both methoxycarbonyl and methoxymethyl substituents further enhances the compound's chemical diversity, allowing for a wide range of modifications and functionalizations. These features make it an attractive candidate for medicinal chemists aiming to develop molecules with tailored properties.
In recent years, there has been a growing interest in exploring the pharmacological potential of sulfinate-containing compounds. Studies have demonstrated that sulfinate groups can modulate enzyme activity and interact with biological targets in ways that differ from traditional pharmacophores. For instance, research on related sulfinate derivatives has shown promise in the treatment of inflammatory diseases and cancer by inhibiting specific enzymatic pathways. Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate is being investigated as a precursor for synthesizing novel compounds that could replicate or improve upon these effects.
The synthesis of Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfinate group typically involves the oxidation of a suitable precursor, often followed by salt formation to enhance solubility and stability. The methoxycarbonyl and methoxymethyl groups are typically introduced through esterification or etherification reactions, respectively. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity, which is essential for subsequent biological evaluation.
The structural features of Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate also make it a valuable tool for computational chemistry studies. Molecular modeling techniques can be employed to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for drug development. Additionally, the compound's electronic properties, influenced by its aromatic ring system and functional groups, make it an interesting subject for studying charge distribution and reactivity patterns.
In the context of drug discovery, Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate represents a promising scaffold for designing new therapeutic agents. Its unique structural motifs offer opportunities to develop molecules with enhanced binding affinity, selectivity, and metabolic stability. Researchers are particularly interested in how modifications to the sulfinate group can influence its pharmacological profile. For example, studies have shown that varying the electronic nature of the sulfinate moiety can significantly alter its interaction with biological targets, providing insights into structure-activity relationships.
The potential applications of Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate extend beyond traditional pharmaceuticals. Its chemical versatility makes it suitable for use in materials science and industrial chemistry, where it could serve as a building block for more complex molecules. Furthermore, its stability under various reaction conditions suggests that it could be used in large-scale synthesis processes without degradation or unwanted side reactions.
Ethical considerations are also important when researching and developing new chemical compounds like Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate. Ensuring that synthetic methods are environmentally sustainable and that potential hazards are properly managed are critical aspects of responsible chemical research. Collaborative efforts between academia and industry can help streamline these processes and promote best practices in chemical synthesis.
In conclusion, Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate (CAS No. 2138198-24-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable tool for chemists exploring new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an important role in advancing our understanding of drug design and development.
2138198-24-8 (Sodium 3-(methoxycarbonyl)-5-(methoxymethyl)benzene-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)